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Compound of Interest

Compound Name: PZ-2891

Cat. No.: B610367

This document provides critical safety, handling, and disposal information for PZ-2891
(Pantazine 2891), a modulator of pantothenate kinase (PanK). The following guidelines are
intended for researchers, scientists, and drug development professionals to ensure the safe
handling and disposal of this compound in a laboratory setting.

Product Information

Identifier Value

Product Name PZz-2891
Synonyms Pantazine 2891
CAS Number 2170608-82-7
Molecular Formula C20H23Ns0
Molecular Weight 349.4 g/mol
Appearance Solid

Safety and Handling

According to available safety data sheets, PZ-2891 is not classified as a hazardous substance.
However, standard laboratory safety precautions should always be observed.

Personal Protective Equipment (PPE):
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o Eye Protection: Wear safety glasses or goggles. An eye-wash station should be readily
accessible.

e Hand Protection: Wear appropriate chemical-resistant gloves.
» Body Protection: Wear a lab coat.

Handling Precautions:

Avoid inhalation of dust, vapors, or mist.

Ensure adequate ventilation in the handling area.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Accidental Release Measures

In the event of a spill, follow these procedures:
o Ensure Personal Safety: Wear appropriate PPE as listed above.

o Containment: Prevent further leakage or spillage if it is safe to do so. Keep the material away
from drains and water courses.

e Clean-up:
o For solid spills, carefully sweep or scoop up the material.

o For solutions, absorb with a non-combustible absorbent material (e.g., diatomite, universal
binders).

o Decontaminate the spill area and any affected equipment by scrubbing with alcohol.

» Disposal: Dispose of the contaminated material and absorbents in accordance with local,
state, and federal regulations as outlined in the disposal section below.
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation develops.

 Inhalation: Remove to fresh air. If breathing is difficult, provide oxygen. If not breathing, give
artificial respiration. Seek medical attention.[1]

 Ingestion: Wash out mouth with water. Do NOT induce vomiting. Seek medical attention.[1]

Proper Disposal Procedures for PZ-2891

While PZ-2891 is not classified as a hazardous substance, proper disposal is crucial to
maintain a safe laboratory environment and comply with regulations.

General Guidance: Disposal of PZ-2891 and its containers must be conducted in accordance
with all prevailing country, federal, state, and local regulations.[1]

Disposal of Unused PZ-2891.

e Solid Waste: Unused solid PZ-2891 should be disposed of as chemical waste. It should be
collected in a designated, labeled waste container.

e Solutions: Solutions of PZ-2891 should be collected in a labeled waste container for
chemical waste. Do not pour down the drain.

Disposal of Contaminated Materials:

e Any materials used to clean up spills (e.g., absorbent pads, paper towels), contaminated
PPE (e.g., gloves), and empty containers should be collected in a designated, labeled waste
container for chemical waste.

The following workflow outlines the general steps for handling and disposing of PZ-2891.
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PZ-2891 Handling and Disposal Workflow.

Experimental Context: Mechanism of Action

PZ-2891 is a modulator of pantothenate kinase (PanK). It selectively inhibits PanK13, PanK2,
and PanK3 in the absence of acetyl-CoA. However, in the presence of acetyl-CoA, which
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inhibits PanK3, PZ-2891 can reverse this inhibition, thereby acting as an activator of PanK3
activity.[2] This leads to an increase in intracellular Coenzyme A (CoA) levels.

The signaling pathway below illustrates the mechanism of action of PZ-2891 on PanKa3.

/PZ—2891 Mechanism of Action on PanKB\
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PZ-2891's role in PanK3 activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for PZ-2891].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610367#pz-2891-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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